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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

A Robust and Versatile Reagent for Late-Stage
Functionalization in Drug Discovery
Introduction

In the landscape of modern drug discovery and development, the introduction of nitrile

functionalities into molecular scaffolds is a critically important transformation. The cyanide

group serves as a versatile precursor to a wide array of functional groups, including amines,

carboxylic acids, and tetrazoles, and is a key pharmacophore in numerous approved drugs.

Traditional methods for introducing cyanide groups often suffer from harsh reaction conditions,

the use of toxic reagents, and limited functional group tolerance. (1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate) has emerged as a

powerful Mitsunobu-type reagent that enables the mild and stereospecific conversion of

alcohols to nitriles.[1][2] This air-stable, non-explosive, and easy-to-handle solid reagent offers

a significant advantage over classical Mitsunobu conditions, particularly in its compatibility with

a broader range of nucleophiles, including weakly acidic cyanide sources.[1][3]
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The cyanation of alcohols using Beht triflate proceeds via a stereospecific SN2 mechanism,

resulting in the inversion of stereochemistry at the reacting center. The reaction is initiated by

the activation of the alcohol with Beht triflate to form an alkoxyphosphonium salt intermediate.

This intermediate is then susceptible to nucleophilic attack by the cyanide anion, leading to the

displacement of the phosphonium group and the formation of the desired nitrile. This pathway

is analogous to the well-established Mitsunobu reaction, with the key advantage that Beht
triflate is a pre-formed, stable reagent, obviating the need for the in situ generation of often

hazardous azodicarboxylates.[3]

Advantages in Drug Development

The application of Beht triflate for cyanation offers several distinct advantages for researchers

in drug development:

Mild Reaction Conditions: The reaction proceeds at room temperature, preserving sensitive

functional groups commonly found in complex drug molecules.

High Stereospecificity: The SN2 mechanism ensures a predictable and clean inversion of

stereochemistry, which is crucial for maintaining the desired pharmacology of chiral

molecules.

Broad Substrate Scope: Beht triflate has been shown to be effective with a variety of

primary and secondary alcohols.

Safety Profile: As a stable, non-explosive solid, Beht triflate is a safer alternative to

traditional Mitsunobu reagents like diethyl azodicarboxylate (DEAD).[4]

Simplified Purification: The byproducts of the reaction are generally easy to remove,

simplifying the purification of the final product.

Quantitative Data Summary
The following table summarizes the reported yields for the cyanation of various alcohol

substrates using Beht triflate.
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Entry
Alcohol
Substrate

Cyanide
Source

Solvent Yield (%)

1 1-Octanol
Acetone

cyanohydrin
DCE 85

2 (R)-2-Octanol
Acetone

cyanohydrin
DCE 75

3
1-Phenyl-1-

propanol

Acetone

cyanohydrin
DCE 80

4 Cbz-L-prolinol
Acetone

cyanohydrin
DCE 90

Data sourced from literature reports.[5] DCE = 1,2-Dichloroethane.

Experimental Protocols
General Protocol for the Cyanation of a Secondary Alcohol using Beht Triflate

This protocol provides a general procedure for the cyanation of a secondary alcohol on a 1

mmol scale.

Materials:

Secondary alcohol (1.0 mmol, 1.0 equiv)

Beht triflate (1.2 mmol, 1.2 equiv)

Acetone cyanohydrin (1.5 mmol, 1.5 equiv)

N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 equiv)

Anhydrous 1,2-dichloroethane (DCE) (5 mL)

Round-bottom flask

Magnetic stirrer
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Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add the secondary alcohol (1.0

mmol) and anhydrous 1,2-dichloroethane (5 mL).

Add Beht triflate (1.2 mmol) to the solution and stir at room temperature.

Add N,N-diisopropylethylamine (DIPEA) (2.0 mmol) to the reaction mixture.

Finally, add acetone cyanohydrin (1.5 mmol) to the flask.

Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction by the addition of water.

Extract the aqueous layer with dichloromethane (3 x 10 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

nitrile.

Safety Precautions:

Acetone cyanohydrin is highly toxic and should be handled with extreme caution in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

All manipulations should be carried out under an inert atmosphere to prevent moisture

contamination.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body#application-notes-beht-triflate-for-the-facile-introduction-of-cyanide-groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Beht Triflate Mediated Cyanation

Reaction Setup

Reaction

Workup and Purification

Dry round-bottom flask under inert atmosphere

Add secondary alcohol in anhydrous DCE

Add Beht triflate

Add DIPEA

Add acetone cyanohydrin

Stir at room temperature

Monitor reaction by TLC/LC-MS

Quench with water

Extract with dichloromethane

Dry, filter, and concentrate

Purify by column chromatography

Isolated Nitrile Product
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Caption: A flowchart illustrating the step-by-step experimental procedure for the cyanation of an

alcohol using Beht triflate.

Proposed Mechanism for Beht Triflate Mediated Cyanation

Alcohol Activation

Nucleophilic Substitution (SN2)

R-OH

[R-O-P(Ph)3-NH(CO2Et)NH(CO2Et)]+ OTf-

+ Beht Triflate

Beht Triflate

R-CN

+ CN- (SN2)O=P(Ph)3 + H2N(CO2Et)NH(CO2Et)CN-

Click to download full resolution via product page

Caption: A diagram illustrating the proposed reaction mechanism for the cyanation of an

alcohol using Beht triflate, proceeding through an alkoxyphosphonium intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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